Cas no 471-90-9 (2,6,6-trimethylcyclohex-1-ene-1-carboxylic acid)

• Product Name: 2,6,6-trimethylcyclohex-1-ene-1-carboxylic acid
• CAS No: 471-90-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD06203172
• CID: 334960
• PubChem ID: 3013889
• Update Time: 2025-11-01

2,6,6-trimethylcyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylicacid, 2,6,6-trimethyl-
• 2,6,6-trimethylcyclohexene-1-carboxylic acid
• 2,6,6-trimethylcyclohex-1-ene-1-carboxylic acid
• beta-Cyclogeranic acid
• 471-90-9
• 1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-
• UNII-LJ1U3W65NW
• EINECS 207-446-7
• .BETA.-CYCLOGERANIC ACID
• DTXSID00197040
• W18907
• EN300-2999742
• AS-66302
• SCHEMBL9342959
• AKOS006294974
• Q27283012
• NS00031669
• LJ1U3W65NW
• DTXCID10119531
• XOQRKINTHIDGND-UHFFFAOYSA-N
• ?-cyclogeranic acid

• MDL： MFCD06203172
• Inchi： 1S/C10H16O2/c1-7-5-4-6-10(2,3)8(7)9(11)12/h4-6H2,1-3H3,(H,11,12)
• InChI Key： XOQRKINTHIDGND-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 261.4°Cat760mmHg
• Flash Point: 125.2°C
• Refractive Index: 1.481
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2,6,6-trimethylcyclohex-1-ene-1-carboxylic acid

Recent Advances in the Study of 2,6,6-Trimethylcyclohex-1-ene-1-carboxylic Acid (CAS: 471-90-9)

2,6,6-Trimethylcyclohex-1-ene-1-carboxylic acid (CAS: 471-90-9) is a cyclic monoterpenoid compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, its pharmacological activities, and its potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical behavior, biological interactions, and emerging applications in medicine.

One of the key areas of interest in recent research has been the compound's role as an intermediate in the synthesis of fragrances and flavoring agents. Its structural similarity to other terpenoids makes it a valuable building block in the production of complex aromatic compounds. Additionally, studies have highlighted its potential as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure pharmaceuticals. The compound's ability to undergo selective functionalization has been leveraged in the development of novel synthetic pathways, offering new avenues for the efficient production of high-value chemicals.

In the realm of pharmacology, 2,6,6-trimethylcyclohex-1-ene-1-carboxylic acid has been investigated for its anti-inflammatory and antimicrobial properties. Recent in vitro and in vivo studies have demonstrated its ability to modulate key inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, its antimicrobial activity against a range of pathogenic bacteria and fungi has been documented, with researchers exploring its mechanism of action and potential synergies with existing antibiotics. These findings underscore the compound's versatility and its promise as a lead molecule for further drug development.

Another notable advancement is the exploration of the compound's metabolic fate and pharmacokinetic profile. Recent pharmacokinetic studies have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for assessing its suitability as a drug candidate. Researchers have also investigated its stability under various physiological conditions, as well as its potential interactions with drug-metabolizing enzymes. These studies have laid the groundwork for future clinical trials and the optimization of its therapeutic use.

In conclusion, 2,6,6-trimethylcyclohex-1-ene-1-carboxylic acid (CAS: 471-90-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from synthetic chemistry to drug discovery, highlight its potential as a versatile and valuable molecule. Ongoing research is expected to further elucidate its mechanisms of action, optimize its pharmacological properties, and expand its therapeutic applications. This brief provides a snapshot of the current state of research, offering a foundation for future investigations and collaborations in this dynamic field.